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Compound of Interest

Compound Name: Methyl furan-3-carboxylate

Cat. No.: B077232

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl furan-3-carboxylate, a key
heterocyclic compound with applications in chemical synthesis and pharmaceutical
development. The document details its chemical identity, physical properties, synthesis
protocols, and potential applications, presenting data in a clear and accessible format for
technical audiences.

Chemical Identity and Structure

Methyl furan-3-carboxylate is an organic compound featuring a furan ring substituted with a
methyl ester group at the 3-position.[1][2][3][4][5]

Chemical Structure:

The structure of methyl furan-3-carboxylate is characterized by a five-membered aromatic
furan ring. The methyl carboxylate group is attached to the third carbon atom of this ring.

SMILES: COC(=0)C1=COC=C1[5]

Physicochemical Properties

A summary of the key physicochemical properties of methyl furan-3-carboxylate is presented
in the table below. This data is essential for its handling, application in reactions, and for
analytical purposes.
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Property Value Source(s)
CAS Number 13129-23-2 [21[31141[5]
Molecular Formula CeHeOs3 [2][3][4][6]
Molecular Weight 126.11 g/mol [2][3][4][6]
Appearance Pale yellow to colorless liquid [2]

Boiling Point 181.3 °C at 760 mmHg [4]

Limited solubility in water;
good solubility in organic

Solubility solvents like ethanol, [7]
methanol, and

dichloromethane.

Synthesis and Experimental Protocols

The synthesis of furan-3-carboxylates can be achieved through various synthetic routes. One
common approach involves the oxidative carbonylation of 3-yne-1,2-diol derivatives catalyzed
by palladium iodide.[8] Another general strategy is the reaction of sulfonium acylmethylides
with acetylenic esters.[9]

Below is a representative experimental protocol for the synthesis of a furan-3-carboxylate
derivative, which illustrates a plausible method that could be adapted for methyl furan-3-
carboxylate.

Hypothetical Synthesis of Methyl furan-3-carboxylate via Palladium-Catalyzed Oxidative
Carbonylation

This protocol is a generalized representation based on the synthesis of furan-3-carboxylic
esters.[8]

Materials and Reagents:

¢ A suitable 3-yne-1,2-diol precursor
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» Palladium(ll) iodide (PdlI2)

e Potassium iodide (KI)

o Methanol (as both reactant and solvent)

e Carbon monoxide (CO)

e Oxygen (O2) or air

¢ Anhydrous sodium sulfate (Naz2S0a)

o Standard laboratory glassware and equipment for inert atmosphere reactions
Experimental Procedure:

e Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic
stirrer and a reflux condenser, add the 3-yne-1,2-diol precursor (1.0 eq), palladium(ll) iodide
(0.05 eq), and potassium iodide (2.0 eq).

e Solvent Addition: Add anhydrous methanol to the flask.

» Reaction Conditions: Purge the flask with carbon monoxide gas and then introduce a balloon
of carbon monoxide. Introduce oxygen or air carefully into the reaction mixture.

e Heating: Heat the reaction mixture to a specified temperature (e.g., 60-80 °C) and stir for
several hours.

e Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or
Gas Chromatography-Mass Spectrometry (GC-MS).

e Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the mixture
to remove the catalyst.

o Extraction: Concentrate the filtrate under reduced pressure. Partition the residue between
diethyl ether and water. Separate the organic layer, and extract the aqueous layer with
diethyl ether (3x).
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e Drying and Concentration: Combine the organic layers, wash with brine, and dry over
anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure methyl

furan-3-carboxylate.

Workflow Diagram for Synthesis and Purification
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General Synthesis and Purification Workflow
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Caption: A generalized workflow for the synthesis and purification of methyl furan-3-
carboxylate.

Applications in Research and Drug Development

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b077232?utm_src=pdf-body-img
https://www.benchchem.com/product/b077232?utm_src=pdf-body
https://www.benchchem.com/product/b077232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Furan derivatives are significant scaffolds in medicinal chemistry due to their wide range of
biological activities, including anti-inflammatory, antibacterial, antiviral, and anticancer
properties.[10][11][12][13] Methyl furan-3-carboxylate serves as a valuable building block for
the synthesis of more complex, biologically active molecules.[7][14]

Role as a Pharmaceutical Intermediate:

The furan ring in methyl furan-3-carboxylate can be chemically modified at various positions
to generate a library of derivatives. These derivatives can then be screened for potential
therapeutic activities. For instance, the ester group can be hydrolyzed to the corresponding
carboxylic acid, which can then be converted to amides or other functional groups to modulate

the compound's biological properties.

Logical Relationship in Derivative Synthesis for Drug Discovery
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Application in Medicinal Chemistry
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Caption: The role of methyl furan-3-carboxylate as a precursor in the drug discovery process.

Safety and Handling

While specific toxicity data for methyl furan-3-carboxylate is not extensively detailed in the
provided results, it is prudent to handle it with the standard care required for laboratory
chemicals. Use appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat. Work in a well-ventilated area or a fume hood. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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